2-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-cycloheptylacetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-cycloheptylacetamide
• InChI: InChI=1S/C20H22ClN3OS/c21-15-9-7-14(8-10-15)18-12-24-17(13-26-20(24)23-18)11-19(25)22-16-5-3-1-2-4-6-16/h7-10,12-13,16H,1-6,11H2,(H,22,25)
• InChI Key: YCTRPURYYJIRMU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H22ClN3OS
• Molecular Weight: 387.9 g/mol
• CAS No.: 897458-32-1

Description

2-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-cycloheptylacetamide is a useful research compound. Its molecular formula is C20H22ClN3OS and its molecular weight is 387.93. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity

Research has demonstrated the potential of compounds with the imidazo[2,1-b]thiazole scaffold, including variations similar to the specified chemical, for their cytotoxicity against human cancer cell lines such as HepG2 and MDA-MB-231. A study highlighted a compound structurally related to "2-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-cycloheptylacetamide" showing significant inhibitory activity against the MDA-MB-231 cell line, indicating potential as a cancer therapeutic agent (Ding et al., 2012).

Anticonvulsant Activity

Another aspect of research on similar compounds involves their anticonvulsant properties. For instance, derivatives of imidazo[1,2-a]pyridine have been synthesized and evaluated for their anticonvulsant activity, suggesting the therapeutic potential of these compounds in treating seizures (Aktürk et al., 2002).

Cardiotonic Activity

Compounds bearing the imidazo[2,1-b]thiazole structure have also been investigated for their cardiotonic activity. Research indicates that certain derivatives exhibit significant cardiotonic effects, which could offer a basis for the development of new heart failure treatments (Andreani et al., 1996).

Antiviral Activity

The antiviral potential of imidazo[2,1-b]thiazole derivatives has been explored as well. A study focusing on the synthesis of these compounds from carbohydrates and their testing against Junín virus, the causative agent of Argentine hemorrhagic fever, found that certain p-chlorophenyl derivatives showed effective antiviral activity in micromolar concentrations (Fascio et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have been shown to have antitumor activity, suggesting that this compound may also target cancer cells .

Mode of Action

It is suggested that similar compounds may interact with their targets to inhibit cell proliferation .

Biochemical Pathways

Similar compounds have been shown to have antitumor activity, suggesting that this compound may affect pathways related to cell proliferation and survival .

Result of Action

Similar compounds have been shown to inhibit cell proliferation, suggesting that this compound may have a similar effect .